Cas no 140136-15-8 (1H-2-Benzopyran-1-one, 3-(2-hydroxy-5-methylphenyl)-6,7-dimethoxy-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(2-hydroxy-5-methylphenyl)-6,7-dimethoxy-
• CAS No: 140136-15-8
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 1283725
• Update Time: 2024-08-03

1H-2-Benzopyran-1-one, 3-(2-hydroxy-5-methylphenyl)-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(2-hydroxy-5-methylphenyl)-6,7-dimethoxy-

• Inchi： 1S/C18H16O5/c1-10-4-5-14(19)13(6-10)15-7-11-8-16(21-2)17(22-3)9-12(11)18(20)23-15/h4-9,19H,1-3H3
• InChI Key： KJEKIJMMPIZSMR-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC=C2O)OC(=O)C2=CC(OC)=C(OC)C=C2C=1

Computed Properties

• Exact Mass: 312.09978

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 512.4±50.0 °C(Predicted)
• PSA: 64.99
• pka: 10.06±0.48(Predicted)